Cas no 27561-50-8 (1-Bromo-2-(bromomethyl)-4-methylbenzene)

• Product Name: 1-Bromo-2-(bromomethyl)-4-methylbenzene
• CAS No: 27561-50-8
• MF: C₈H₈Br₂
• MW: 263.957120895386
• MDL: MFCD11847171
• CID: 1011522
• PubChem ID: 53403264
• Update Time: 2025-05-23

1-Bromo-2-(bromomethyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-(bromomethyl)-4-methylbenzene
• 2-Brom-5-methyl-benzylbromid
• 5-methyl-2-bromobenzyl bromide
• AK130212
• Benzene, 1-bromo-2-(bromomethyl)-4-methyl-
• CTK0I5560
• KB-218475
• SureCN2291344
• 2-Bromo-5-methylbenzyl bromide
• TYXBGGJWMHKOGK-UHFFFAOYSA-N
• SY346667
• EN300-1912582
• AKOS016013924
• MFCD11847171
• D86064
• AMY28743
• SCHEMBL2291344
• AS-65288
• 27561-50-8
• CBA56150
• DTXSID80695155
• DB-116091

• MDL： MFCD11847171
• Inchi： 1S/C8H8Br2/c1-6-2-3-8(10)7(4-6)5-9/h2-4H,5H2,1H3
• InChI Key： TYXBGGJWMHKOGK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1CBr

Computed Properties

• Exact Mass: 261.89924
• Monoisotopic Mass: 261.89928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.5

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 273.4±25.0 °C at 760 mmHg
• Flash Point: 134.3±22.4 °C
• PSA: 0
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-Bromo-2-(bromomethyl)-4-methylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 1-Bromo-2-(bromomethyl)-4-methylbenzene

Comprehensive Overview of 1-Bromo-2-(bromomethyl)-4-methylbenzene (CAS No. 27561-50-8)

1-Bromo-2-(bromomethyl)-4-methylbenzene (CAS No. 27561-50-8) is a versatile brominated aromatic compound widely utilized in organic synthesis and pharmaceutical intermediates. Its molecular structure features a benzene ring substituted with a bromine atom, a bromomethyl group, and a methyl group, making it a valuable building block for complex chemical transformations. The compound's unique reactivity has garnered significant attention in recent years, particularly in the development of advanced materials and agrochemicals.

The growing demand for brominated aromatic compounds like 1-Bromo-2-(bromomethyl)-4-methylbenzene stems from their applications in cross-coupling reactions, a hot topic in modern synthetic chemistry. Researchers frequently search for "CAS 27561-50-8 applications" or "bromomethyl benzene derivatives in Suzuki reactions," reflecting the compound's relevance in catalytic processes. Its stability and selectivity make it ideal for constructing complex molecular architectures, a key focus in drug discovery programs.

Environmental considerations have become increasingly important in chemical usage, and 27561-50-8 has been studied for its biodegradation pathways. Many users inquire about "eco-friendly bromination methods" or "green chemistry alternatives to brominated compounds," indicating a shift toward sustainable practices. While 1-Bromo-2-(bromomethyl)-4-methylbenzene remains essential in many syntheses, researchers are actively exploring catalyst systems that minimize bromine waste.

From a technical perspective, the compound's physical properties (melting point 45-48°C, boiling point 285°C) make it suitable for various industrial processes. Analytical chemists often search for "GC-MS analysis of 27561-50-8" or "NMR characterization of bromomethyl benzene derivatives," highlighting the need for precise identification methods. The electron-withdrawing nature of the bromine substituents significantly influences the compound's reactivity pattern in electrophilic aromatic substitutions.

In material science applications, 1-Bromo-2-(bromomethyl)-4-methylbenzene serves as a precursor for liquid crystals and polymer modifiers. Recent patent literature reveals growing interest in "brominated benzene monomers for high-performance polymers" and "halogenated aromatic building blocks for OLED materials." These applications leverage the compound's ability to introduce both reactivity sites and structural rigidity into advanced materials.

The pharmaceutical industry values CAS 27561-50-8 for its role in synthesizing biologically active molecules. Frequent searches include "bromomethyl intermediates in drug synthesis" and "structure-activity relationships of brominated aromatics." The compound's balanced lipophilicity and controlled reactivity make it particularly useful in medicinal chemistry programs targeting CNS-active compounds and antimicrobial agents.

Quality control aspects of 1-Bromo-2-(bromomethyl)-4-methylbenzene generate substantial technical discussion, with common queries about "HPLC purity methods for 27561-50-8" and "stability testing of brominated compounds." Proper storage conditions (typically 2-8°C under inert atmosphere) and handling protocols are critical considerations for industrial users, as reflected in safety data sheet searches.

Emerging research directions include the use of bromomethyl benzene derivatives in nanotechnology applications. Scientific literature shows increasing references to "surface functionalization with brominated aromatics" and "nanoparticle conjugation via bromomethyl groups." These cutting-edge applications demonstrate the compound's continuing relevance in modern chemistry.

Regulatory compliance remains a key concern for users of 27561-50-8, with frequent searches for "REACH status of brominated compounds" and "global chemical regulations for aromatic bromides." While not classified as hazardous under standard conditions, proper risk assessment and handling procedures are essential for all brominated compounds in industrial settings.

The synthetic versatility of 1-Bromo-2-(bromomethyl)-4-methylbenzene ensures its ongoing importance across multiple chemistry disciplines. From its fundamental role in organic transformations to advanced applications in materials science, this compound continues to enable innovation while meeting evolving environmental and regulatory standards in the chemical industry.